BENGHE Validation & Comparative

Check Availability & Pricing

Efficiency Showdown: A Comparative Guide to
Solvents in Solar Cell Fabrication

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B045455

The choice of solvent in the fabrication of perovskite and organic solar cells plays a pivotal role
in determining the ultimate efficiency and performance of the device. This guide offers a
comparative analysis of commonly used solvents, supported by experimental data, to assist
researchers and scientists in materials science and drug development in their pursuit of next-
generation photovoltaic technologies.

The morphology, crystallinity, and defect density of the active layer in a solar cell are critically
influenced by the solvent or solvent system used during its deposition. These factors directly
impact the key performance parameters of the solar cell: Power Conversion Efficiency (PCE),
Open-Circuit Voltage (Voc), Short-Circuit Current Density (Jsc), and Fill Factor (FF). This guide
delves into the quantitative impact of different solvents on these parameters and provides
detailed experimental protocols for device fabrication and characterization.

Performance Metrics: A Quantitative Comparison

The following table summarizes the performance of perovskite and organic solar cells
fabricated with various solvents and solvent mixtures, as reported in recent literature.
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2-
Methyltet
) PTQ10:Y  rahydrofu
Organic 0.86 24.6 68 14.5 [3]
12 ran
(2MeTHF
)
) PTQ10:Y 1,2-
Organic - 21.3 - 12.4 [3]
12 Xylene
2-
Methyltet
] FO6- rahydrofu
Organic 0.79 26.3 58 11.4 [4]
T:Y12 ran
(2MeTHF
)
] FO6- 1,2-
Organic 0.82 21.3 61 10.8 [4]
T:Y12 Xylene
Cyclopen
) FOG6- tyl methyl
Organic - - - 3.3 [4]
T:Y12 ether
(CPME)

Note: The performance of solar cells can vary depending on the complete device architecture
and fabrication conditions. The data presented here is for comparative purposes based on the
cited literature.

The Role of Solvents in Film Formation

The choice of solvent directly influences the crystallization kinetics of the perovskite layer.
Solvents with high boiling points and strong coordinating ability, such as Dimethyl Sulfoxide
(DMSO), can form intermediate phases with the lead halide precursors.[5] This retards the
rapid crystallization process, leading to the formation of more uniform and crystalline perovskite
films with larger grain sizes and fewer defects.[1] In contrast, solvents like N,N-
Dimethylformamide (DMF) have lower boiling points and weaker coordination, which can result
in faster crystallization and potentially less uniform films.[1][6]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10353010/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10353010/
https://pubs.acs.org/doi/10.1021/acsenergylett.3c00891
https://pubs.acs.org/doi/10.1021/acsenergylett.3c00891
https://pubs.acs.org/doi/10.1021/acsenergylett.3c00891
https://pubmed.ncbi.nlm.nih.gov/24997740/
https://www.researchgate.net/publication/342588605_The_Characteristics_of_Perovskite_Solar_Cells_Fabricated_Using_DMF_and_DMSOGBL_Solvents
https://www.researchgate.net/publication/342588605_The_Characteristics_of_Perovskite_Solar_Cells_Fabricated_Using_DMF_and_DMSOGBL_Solvents
https://www.researchgate.net/publication/321930005_Investigations_on_the_role_of_mixed-solvent_for_improved_efficiency_in_perovskite_solar_cell
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Mixed solvent systems are often employed to fine-tune the crystallization process and optimize
film morphology. For instance, a mixture of DMSO and y-butyrolactone (GBL) has been shown
to produce highly uniform and dense perovskite layers, leading to improved solar cell
performance.[1][5] Similarly, in organic solar cells, the use of "green solvents" like 2-
methyltetrahydrofuran (2MeTHF) is being explored to replace hazardous halogenated solvents
without compromising efficiency.[3][4]

Experimental Protocols

This section outlines a general procedure for the fabrication and characterization of solution-
processed perovskite and organic solar cells.

Device Fabrication: A Step-by-Step Guide

The fabrication of these solar cells typically involves the sequential deposition of several layers
onto a transparent conductive substrate, such as fluorine-doped tin oxide (FTO) or indium tin
oxide (ITO) coated glass. The spin-coating technique is a widely used method for depositing
the active layer from a solution.[7][8]

1. Substrate Cleaning:

e The FTO/ITO-coated glass substrates are sequentially cleaned in an ultrasonic bath with
detergent, deionized water, acetone, and isopropanol.[9]

e The substrates are then dried with a nitrogen gun and treated with UV-ozone for a specific
duration to enhance the wettability of the surface.[10]

2. Deposition of Charge Transport Layers:

e An electron transport layer (ETL), such as a compact layer of TiO2 or SnOz, is deposited
onto the substrate.[10]

e Subsequently, a hole transport layer (HTL), like Spiro-OMeTAD for perovskite solar cells or
PEDOT:PSS for organic solar cells, is deposited.[9][10]

3. Active Layer Deposition (Spin-Coating):
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e The perovskite or organic active layer solution is prepared by dissolving the precursor
materials in the desired solvent or solvent mixture.

» A specific volume of the solution is dispensed onto the substrate.
e The substrate is then spun at a specific speed for a set duration to form a thin film.[11]

» For perovskite solar cells, an anti-solvent dripping step during spinning is often employed to
induce rapid crystallization and form a uniform film.[10]

4. Annealing:

o The substrate with the deposited layers is annealed at a specific temperature and for a
certain duration to improve the crystallinity and morphology of the active layer.[9]

5. Electrode Deposition:

» Finally, a metal back electrode (e.g., gold or silver) is deposited on top of the device stack
through thermal evaporation.[9]
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Fig. 1: A generalized workflow for the fabrication of solution-processed solar cells.

Device Characterization
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The performance of the fabricated solar cells is evaluated using a set of standard
characterization techniques.

o Current Density-Voltage (J-V) Measurement: This is the primary method to determine the key

performance parameters (Voc, Jsc, FF, and PCE) of a solar cell. The measurement is
performed under simulated sunlight (e.g., AM 1.5G, 100 mW/cm?2).[12]

o External Quantum Efficiency (EQE): EQE, also known as Incident Photon-to-Current
Conversion Efficiency (IPCE), measures the ratio of the number of charge carriers collected
by the solar cell to the number of incident photons of a given energy.[12]

e Scanning Electron Microscopy (SEM): SEM is used to visualize the surface morphology and
cross-section of the fabricated solar cell, providing insights into the quality and thickness of
the different layers.[13]

» X-ray Diffraction (XRD): XRD analysis is employed to determine the crystal structure and
crystallinity of the perovskite active layer.[1]

o Atomic Force Microscopy (AFM): AFM provides high-resolution images of the surface
topography, allowing for the quantification of surface roughness.[13]

» Impedance Spectroscopy (1S): IS is a powerful technique to study the charge transport and
recombination dynamics within the solar cell.[14]

Conclusion

The selection of an appropriate solvent or solvent system is a critical factor in the fabrication of
high-efficiency perovskite and organic solar cells. As demonstrated by the presented data,
solvents significantly influence the morphology and crystallinity of the active layer, which in turn
dictates the device's performance. While traditional solvents like DMF and DMSO have been
extensively used, the development of green solvent systems is crucial for the environmentally
friendly and scalable production of these promising photovoltaic technologies. The detailed
experimental protocols provided in this guide serve as a valuable resource for researchers
aiming to optimize their fabrication processes and contribute to the advancement of solar
energy conversion.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://blog.csdn.net/FluximAG/article/details/118730775
https://blog.csdn.net/FluximAG/article/details/118730775
https://www.researchgate.net/publication/329034166_Elucidating_the_Dynamics_of_Solvent_Engineering_for_Perovskite_Solar_Cells
https://www.researchgate.net/publication/342588605_The_Characteristics_of_Perovskite_Solar_Cells_Fabricated_Using_DMF_and_DMSOGBL_Solvents
https://www.researchgate.net/publication/329034166_Elucidating_the_Dynamics_of_Solvent_Engineering_for_Perovskite_Solar_Cells
https://www.researchgate.net/publication/335516044_Characterization_of_organic_and_perovskite_solar_cells_by_impedance_spectroscopy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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